![molecular formula C11H18ClNO B3085916 [(3-Methoxyphenyl)methyl](propan-2-yl)amine hydrochloride CAS No. 1158384-24-7](/img/structure/B3085916.png)
[(3-Methoxyphenyl)methyl](propan-2-yl)amine hydrochloride
Overview
Description
Scientific Research Applications
- N-(3-Methoxybenzyl)propan-2-amine hydrochloride has demonstrated antioxidant activity in vitro . Its ability to scavenge free radicals and protect against oxidative stress makes it relevant for potential therapeutic interventions.
- Researchers have explored the compound’s anti-inflammatory potential. By modulating inflammatory pathways, it may contribute to managing inflammatory conditions .
- The compound’s structure suggests possible neuroprotective effects. Investigations into its ability to enhance neuronal survival and combat neurodegenerative diseases are ongoing .
- Preliminary studies indicate that N-(3-Methoxybenzyl)propan-2-amine hydrochloride possesses analgesic properties. It could be a candidate for pain management .
- Researchers have used this compound as a model for enantioselective synthesis. It serves as a chiral building block for creating other drug-like molecules .
Antioxidant Properties
Anti-Inflammatory Effects
Neuroprotection
Analgesic Properties
Enantioselective Synthesis
properties
IUPAC Name |
N-[(3-methoxyphenyl)methyl]propan-2-amine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO.ClH/c1-9(2)12-8-10-5-4-6-11(7-10)13-3;/h4-7,9,12H,8H2,1-3H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIEDJPQJBDNMDA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCC1=CC(=CC=C1)OC.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(3-Methoxyphenyl)methyl](propan-2-yl)amine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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